N-((1-butyl-2-oxo-1,2-dihydrobenzo[cd]indol-6-yl)carbamothioyl)-4-fluorobenzamide

• IUPAC Name: N-[(1-butyl-2-oxobenzo[cd]indol-6-yl)carbamothioyl]-4-fluorobenzamide
• InChI: InChI=1S/C23H20FN3O2S/c1-2-3-13-27-19-12-11-18(16-5-4-6-17(20(16)19)22(27)29)25-23(30)26-21(28)14-7-9-15(24)10-8-14/h4-12H,2-3,13H2,1H3,(H2,25,26,28,30)
• InChI Key: QMWKXUIEMIZTKC-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C2=C3C(=C(C=C2)NC(=S)NC(=O)C4=CC=C(C=C4)F)C=CC=C3C1=O
• Molecular Formula: C23H20FN3O2S
• Molecular Weight: 421.5 g/mol
• CAS No.: 681165-79-7

Description

N-((1-butyl-2-oxo-1,2-dihydrobenzo[cd]indol-6-yl)carbamothioyl)-4-fluorobenzamide is a useful research compound. Its molecular formula is C23H20FN3O2S and its molecular weight is 421.49. The purity is usually 95%.
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Scientific Research Applications

Microwave-Induced Synthesis and Antimicrobial Applications

Research by Desai, Rajpara, and Joshi (2013) explored the microwave-induced synthesis of fluorobenzamides containing thiazole and thiazolidine, showcasing their promising antimicrobial analogs. These compounds, including derivatives with fluorine atoms positioned on the benzoyl group, exhibited significant antimicrobial activity against various bacterial and fungal strains, highlighting the importance of fluorine in enhancing antimicrobial properties (Desai, Rajpara, & Joshi, 2013).

Fluorescent Detection and Chemical Sensing

Xu et al. (2014) developed fluorescent probes based on 2-aminobenzamide structural isomers for the detection of Zn2+/Cd2+ ions, utilizing carbazolone as a fluorophore. These probes exhibit transformation from "off–on" to "on–off" molecular switches, demonstrating the potential of similar compounds in the development of fluorescent sensors for metal ions (Xu, Zhu, Jin, Xing, & Zhang, 2014).

Drug Loading and Delivery

Bag, Wang, Chen, and Cao (2016) investigated a microporous MOF with an outstanding loading capacity for 5-fluorouracil, showing negligible cytotoxicity and satisfactory release capability. This study indicates the potential of incorporating similar benzamide derivatives into drug carriers for enhanced therapeutic efficacy (Bag, Wang, Chen, & Cao, 2016).

Therapeutic Research and GABAA Receptor Interaction

Research on compounds such as imidazo[1,5-a]quinoxaline amides and carbamates, including those acting through the GABAA/benzodiazepine receptor, reveals the diversity of potential therapeutic applications. These compounds bind with high affinity to the GABAA/benzodiazepine receptor, demonstrating a range of intrinsic efficacies and suggesting the possibility of similar benzamide derivatives in therapeutic applications (Tenbrink, Im, Sethy, Tang, & Carter, 1994).